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Compound of Interest

Compound Name: 2,6-Dibromo-3-hydroxypyridine

Cat. No.: B188541 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide provides detailed procedures for the

proper disposal of 2,6-Dibromo-3-hydroxypyridine (CAS No. 6602-33-1), ensuring the safety

of laboratory personnel and the protection of our environment. The following procedures are

based on general guidelines for halogenated organic compounds and safety data for

structurally similar chemicals, in the absence of a specific Safety Data Sheet for this

compound.

Compound Identification and Properties
A clear understanding of the compound's properties is the first step toward safe handling and

disposal.

Property Value Reference

CAS Number 6602-33-1 [1][2]

Molecular Formula C5H3Br2NO [1][2]

Molecular Weight 252.89 g/mol [1][2]

Appearance
White to light yellow

powder/crystal
[1]

Melting Point 164 - 168 °C [1]

Purity ≥ 97% [1][2]
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Disposal Protocols
The disposal of 2,6-Dibromo-3-hydroxypyridine must be handled as hazardous waste, with

specific protocols for both small and large quantities. As a brominated organic compound, it

falls under the category of halogenated organic waste.[3]

Personal Protective Equipment (PPE)
Before beginning any disposal procedure, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat and closed-toe shoes are mandatory.

Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator

should be used.[4][5]

Step-by-Step Disposal Procedure for Small Quantities
(e.g., residual amounts in containers):

Container Rinsing:

Triple rinse the empty container with a suitable solvent (e.g., acetone, ethanol, or

methanol).

The rinseate must be collected and treated as hazardous waste.[6]

Do not discharge the rinseate down the drain.[7][8]

Rinseate Collection:

Collect all rinseate in a designated, properly labeled hazardous waste container for

halogenated organic solvents.[3][9][10]

Container Disposal:
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Once triple-rinsed, the container can be disposed of as regular laboratory glass or plastic

waste, after defacing the original label.[6]

Step-by-Step Disposal Procedure for Large Quantities
(e.g., expired or unused product):

Waste Segregation:

2,6-Dibromo-3-hydroxypyridine waste must be segregated from non-halogenated

organic waste, acids, bases, and other reactive chemicals.[3][6][9][11]

Packaging and Labeling:

Place the solid waste in a clearly labeled, sealed, and compatible container.

The label must include:

The words "Hazardous Waste."

The full chemical name: "2,6-Dibromo-3-hydroxypyridine."

The approximate quantity of the waste.

The date of accumulation.

The relevant hazard warnings (e.g., "Toxic," "Irritant").

Storage:

Store the waste container in a designated satellite accumulation area.

The storage area should be cool, dry, and well-ventilated, away from incompatible

materials.[4][8][12]

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste. Follow all institutional and local regulations
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for hazardous waste disposal.[9]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2,6-
Dibromo-3-hydroxypyridine.
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Disposal Workflow for 2,6-Dibromo-3-hydroxypyridine

Start: Have 2,6-Dibromo-3-hydroxypyridine Waste?

Is it an empty container?

Is it a large quantity of unused/expired product?

No

Triple rinse container with appropriate solvent.

Yes

Package solid waste in a labeled, compatible container.

Yes

Collect rinseate in a labeled 'Halogenated Organic Waste' container.

Dispose of rinsed container as non-hazardous waste.

End of Disposal Process

Store in a designated satellite accumulation area.

Contact EHS for hazardous waste pickup.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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